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Compound of Interest

Compound Name: Angiotensin Il (3-8), human TFA

Cat. No.: B8069987

Application Notes for Angiotensin Il (3-8) human
TFA

Introduction

Angiotensin Il (3-8) human, also known as Angiotensin 1V, is a bioactive peptide fragment of the
renin-angiotensin system. This document provides detailed guidelines for the dissolution,
storage, and handling of Angiotensin Il (3-8) human TFA salt for research applications.
Adherence to these protocols is crucial for maintaining the peptide's integrity and ensuring
reproducible experimental outcomes.

Chemical Properties

Property Value

Molecular Formula C42H55F3N8010

Molecular Weight 888.93 g/mol

Appearance White to off-white solid

Purity Typically >98% as determined by HPLC

Solubility Data
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The solubility of Angiotensin Il (3-8) human TFA can vary depending on the solvent. It is crucial
to use high-purity solvents to prepare solutions.

Solvent Concentration Notes

Requires sonication for

Water 50 mg/mL (56.25 mM) ) )
complete dissolution[1][2].
Use fresh, anhydrous DMSO
as it is hygroscopic, and
DMSO 100 mg/mL

absorbed moisture can reduce
solubility[3].

Storage and Stability

Proper storage is critical to prevent the degradation of the peptide.

Storage )
Form Duration Notes
Temperature
Store sealed and
Solid Powder -80°C 2 years protected from
moisture[1][2][4].
Store sealed and
-20°C 1 year protected from
moisture[1][2][4].
Aliquot to avoid
In Solvent -80°C 6 months repeated freeze-thaw
cycles[1][2].
Aliguot to avoid
-20°C 1 month repeated freeze-thaw

cycles[1][2].

Handling Recommendations
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» To prevent moisture condensation, allow the vial of lyophilized peptide to equilibrate to room
temperature before opening[5].

» For applications requiring sterile conditions, filter-sterilize the final working solution using a
0.22 um filter[1][2].

o To minimize adsorption of the peptide to container surfaces, especially in low-concentration
solutions, pre-treat glass or plastic vials with a 1 mg/mL solution of bovine serum albumin
(BSA), followed by a thorough rinse with ultrapure water[5].

Experimental Protocol: Dissolving Angiotensin Il (3-
8) human TFA

This protocol details the procedure for reconstituting lyophilized Angiotensin Il (3-8) human TFA
to prepare a stock solution.

Materials

Angiotensin Il (3-8) human TFA (lyophilized powder)

Sterile, high-purity water or anhydrous DMSO

Sterile, low-adsorption polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips
Equipment

o Vortex mixer

» Ultrasonic water bath

e -20°C and -80°C freezers for storage
Procedure for Reconstitution

o Equilibration: Before opening, allow the vial containing the lyophilized peptide to warm to
room temperature for 15-20 minutes. This prevents water condensation on the peptide.
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Solvent Addition: Add the desired volume of the appropriate solvent (e.g., sterile water or
anhydrous DMSO) to the vial to achieve the target concentration. Refer to the table below for
calculating the required solvent volume for common stock concentrations.

Dissolution:

o For Water: After adding water, cap the vial tightly and vortex gently. To ensure complete
dissolution, sonicate the solution in an ultrasonic water bath until it becomes clear[1][2].

o For DMSO: After adding DMSO, cap the vial tightly and vortex thoroughly until the solid is
completely dissolved[6]. Gentle warming to no more than 37°C can be applied if
necessary[6].

Aliquoting: To avoid degradation from repeated freeze-thaw cycles, dispense the stock
solution into single-use aliquots in sterile, low-adsorption microcentrifuge tubes[1][2][5].

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month)[1][2]. Ensure the containers are sealed tightly to prevent
evaporation and contamination.

Stock Solution Preparation Table

The following table provides the required volume of solvent to prepare stock solutions of

common concentrations from 1 mg of Angiotensin Il (3-8) human TFA (MW: 888.93).

Target Concentration Solvent Volume for 1 mg
1 mM 1.1249 mL
5 mM 0.2250 mL
10 mM 0.1125 mL

Visualizing the Workflow
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Preparation

Start: Lyophilized
Angiotensin Il (3-8) TFA

Equilibrate vial to
room temperature

Add appropriate solvent
(Water or DMSO)

Dissolution

ater DMSO

Vortex and Sonicate | | YOteX (gentle warming
if necessary)

Storage

Aliquot into single-use tubes

:

(Store at -20°C or -80°C)

i

End: Ready-to-use
stock solution

Click to download full resolution via product page

Caption: Workflow for the dissolution of Angiotensin Il (3-8) human TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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